Cas no 1804457-40-6 (6-(Aminomethyl)-3-chloro-2-(difluoromethyl)-4-iodopyridine)

• Product Name: 6-(Aminomethyl)-3-chloro-2-(difluoromethyl)-4-iodopyridine
• CAS No: 1804457-40-6
• MF: C₇H₆ClF₂IN₂
• MW: 318.490219593048
• CID: 4866816
• Update Time: 2025-08-05

6-(Aminomethyl)-3-chloro-2-(difluoromethyl)-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-3-chloro-2-(difluoromethyl)-4-iodopyridine

• Inchi： 1S/C7H6ClF2IN2/c8-5-4(11)1-3(2-12)13-6(5)7(9)10/h1,7H,2,12H2
• InChI Key： CGNRLTMWAXDJAK-UHFFFAOYSA-N
• SMILES： IC1C(=C(C(F)F)N=C(C=1)CN)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 1.7
• Topological Polar Surface Area: 38.9

Additional information on 6-(Aminomethyl)-3-chloro-2-(difluoromethyl)-4-iodopyridine

Research Briefing on 6-(Aminomethyl)-3-chloro-2-(difluoromethyl)-4-iodopyridine (CAS: 1804457-40-6)

In recent years, the compound 6-(Aminomethyl)-3-chloro-2-(difluoromethyl)-4-iodopyridine (CAS: 1804457-40-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features including an aminomethyl group, chloro, difluoromethyl, and iodo substituents, has shown promising potential in various therapeutic applications. The following briefing synthesizes the latest research findings and developments related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The synthesis of 6-(Aminomethyl)-3-chloro-2-(difluoromethyl)-4-iodopyridine has been optimized through several innovative approaches. Recent studies highlight the use of palladium-catalyzed cross-coupling reactions and halogen exchange methodologies to achieve high yields and purity. The presence of multiple functional groups in this compound allows for further derivatization, making it a versatile intermediate in the synthesis of more complex molecules. Researchers have particularly emphasized the role of the difluoromethyl group in enhancing metabolic stability and bioavailability, which is critical for drug development.

From a biological perspective, 6-(Aminomethyl)-3-chloro-2-(difluoromethyl)-4-iodopyridine has demonstrated notable activity in targeting specific enzymes and receptors. Preliminary studies indicate its potential as an inhibitor of kinases and other signaling proteins involved in inflammatory and oncogenic pathways. For instance, in vitro assays have shown that this compound exhibits selective inhibition against certain tyrosine kinases, suggesting its utility in developing targeted cancer therapies. Additionally, its interaction with bacterial enzymes has sparked interest in its application as an antimicrobial agent.

Recent advancements in computational chemistry and molecular docking studies have further elucidated the binding mechanisms of 6-(Aminomethyl)-3-chloro-2-(difluoromethyl)-4-iodopyridine with its biological targets. These studies provide a structural basis for understanding its selectivity and potency, enabling the design of more effective analogs. Furthermore, the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles, are currently under investigation to assess its suitability for clinical development.

In conclusion, 6-(Aminomethyl)-3-chloro-2-(difluoromethyl)-4-iodopyridine represents a promising scaffold in medicinal chemistry, with diverse applications ranging from oncology to infectious diseases. Ongoing research aims to explore its full therapeutic potential and optimize its properties for future drug candidates. The integration of synthetic chemistry, biological evaluation, and computational modeling will be pivotal in advancing this compound toward preclinical and clinical stages. This briefing underscores the importance of continued investment in research and development to unlock the full potential of this innovative molecule.